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Compound Name: 12-Hydroxy-6-epi-albrassitriol
CAS No.: 178330-78-4
Cat. No.: B161858
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Executive Summary

12-Hydroxy-6-epi-albrassitriol (CAS 178330-78-4) is a bioactive drimane sesquiterpenoid
primarily isolated as a secondary metabolite from fungal pathogens of the Alternaria and
Aspergillus genera.[1] In the context of plant physiology, it functions as an exogenous
metabolic marker of fungal infection, specifically associated with Alternaria brassicae (the
causal agent of black spot disease in Brassica crops like canola).

Unlike the host-specific phytotoxins (e.g., destruxins) produced by these pathogens, 12-
Hydroxy-6-epi-albrassitriol is notable for its lack of direct phytotoxicity. Its presence in the
plant phyllosphere suggests a role in the fungal metabolic network—potentially in self-defense
against competing microbes or as a metabolic intermediate—rather than as a virulence factor.
This distinction is critical for drug development professionals and plant pathologists seeking to
isolate virulence mechanisms from background metabolic noise.
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Note on Classification: Commercial databases occasionally mislabel this compound as a
"Vitamin D analog" due to automated text generation linking "triols” to calcitriol. Structurally, it is

a C15 sesquiterpene, distinct from the C27 secosteroid structure of Vitamin D.

Chemical Architecture & Identity

Understanding the function requires a precise grasp of the chemical structure, which dictates
its solubility, mobility, and receptor interaction potential within plant tissues.

Property Specification

(1R,4S,4aS,8aS)-3,4-bis(hydroxymethyl)-4a,8,8-

IUPAC Name trimethyl-5,6,7,8a-tetrahydro-1H-naphthalene-
1,4-diol

Class Drimane Sesquiterpenoid

Molecular Formula C15H2604

6-epi: Indicates a specific inversion at the C6
Stereochemistry position relative to the parent albrassitriol,

altering its steric interaction profile.[1][2][3][4]

Soluble in methanol, DMSO; moderately soluble

Solubility . . .
in agueous plant apoplastic fluids.
Three hydroxyl groups (Triol) confer
Key Functional Groups hydrophilicity, facilitating transport in plant

vascular systems.

Physiological Function in Plant Systems
The "Non-Toxic" Indicator Hypothesis
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In plant physiology, the primary function of 12-Hydroxy-6-epi-albrassitriol is that of a non-
necrotic fungal signature. Research into Alternaria brassicae metabolites distinguishes
between:

e Host-Specific Toxins (HSTs): Compounds like destruxin B that cause immediate chlorosis
and necrosis in susceptible Brassica lines.

o Non-Toxic Metabolites: Compounds like albrassitriol and its 12-hydroxy-6-epi derivative.[5]

Physiological Implication: When detected in plant tissue, this compound indicates active fungal
metabolism without the direct induction of cell death pathways. This makes it a valuable
negative control marker in phytotoxicity assays. If a crude fungal extract causes necrosis, but
purified 12-Hydroxy-6-epi-albrassitriol does not, the virulence factor resides in a different
fraction.

Antimicrobial Defense (Chemical Ecology)

While not toxic to the plant, this compound exhibits weak to moderate antimicrobial activity
against other microorganisms (e.g., Staphylococcus aureus, Enterococcus faecium).

e Mechanism: In the competitive environment of the plant leaf surface (phyllosphere), the
fungus secretes drimane sesquiterpenoids to inhibit bacterial competitors.

e Plant Perspective: The plant "sees" this compound not as a weapon against itself, but as a
byproduct of the fungus's war for territory. It may trigger low-level systemic acquired
resistance (SAR) due to its foreign chemical signature, although it does not elicit the
hypersensitive response (HR) associated with toxins.

Biotransformation & Detoxification

Evidence suggests that drimane sesquiterpenoids can be subject to biotransformation by plant
enzymes. 12-Hydroxy-6-epi-albrassitriol may represent:

« Afungal metabolite further oxidized by plant cytochrome P450s.

o A stable end-product of the fungal "albrassitriol" pathway, accumulating in the plant tissue
due to its resistance to further degradation.
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Visualization: Metabolic Interaction Network

The following diagram illustrates the separation between virulence factors and non-toxic
metabolites in the Alternaria-Brassica interaction.
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Figure 1: Functional divergence of Alternaria metabolites. 12-Hydroxy-6-epi-albrassitriol
accumulates without causing direct plant damage, serving as an antimicrobial agent against
competitors rather than a phytotoxin.

Experimental Protocols
Protocol A: Isolation from Fungal Culture

To study the function of this compound, it must be isolated free from the necrotrophic toxins.

o Culturing: Inoculate Alternaria brassicae or Aspergillus ustus in Potato Dextrose Broth (PDB).
Incubate at 24°C for 14 days in still culture (to maximize secondary metabolite production).

o Extraction: Filter mycelia. Extract the filtrate with Ethyl Acetate (EtOAc) (3x vol).
 Fractionation:

o Concentrate EtOAc extract in vacuo.
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o Subject to Silica Gel Column Chromatography.
o Mobile Phase: Gradient elution with Hexane:EtOAc (start 90:10 -> end 0:100).

o Note: Drimane sesquiterpenoids typically elute in mid-polarity fractions (50:50
Hexane:EtOAC).

 Purification: Final purification via HPLC (C18 column, Methanol:Water gradient). Monitor UV
at 210 nm (weak chromophore) or use Refractive Index (RI) detection.

Protocol B: The Leaf Puncture Phytotoxicity Assay

This assay validates the "non-toxic" functional claim.
e Plant Material: Use 4-week-old Brassica napus (Canola) leaves.
e Preparation:

o Test Solution: Dissolve 12-Hydroxy-6-epi-albrassitriol in 1% DMSO/Water at
concentrations of 10, 50, and 100 pg/mL.

o Positive Control: Destruxin B (10 pg/mL) or crude Alternaria extract.
o Negative Control: 1% DMSO/Water solvent blank.
e Application:
o Slightly puncture the leaf epidermis with a sterile needle (avoid penetrating the other side).
o Apply 10 uL of the test solution over the puncture wound.
e Incubation: Maintain plants in a humidity chamber (>80% RH) at 22°C.
e Scoring: Observe at 24h, 48h, and 72h.

o Result: The Positive Control should show a necrotic lesion (brown/black spot) expanding
from the wound. 12-Hydroxy-6-epi-albrassitriol should show no lesion extension beyond
the mechanical wound, confirming its lack of phytotoxicity.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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